Cas no 1805527-97-2 (2-Cyano-4-(difluoromethyl)-3-methylpyridine-6-methanol)

• Product Name: 2-Cyano-4-(difluoromethyl)-3-methylpyridine-6-methanol
• CAS No: 1805527-97-2
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4878379
• Update Time: 2025-05-27

2-Cyano-4-(difluoromethyl)-3-methylpyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-3-methylpyridine-6-methanol

• Inchi： 1S/C9H8F2N2O/c1-5-7(9(10)11)2-6(4-14)13-8(5)3-12/h2,9,14H,4H2,1H3
• InChI Key： WCBWCAJNPNXMHE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CO)=NC(C#N)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 1
• Topological Polar Surface Area: 56.9

Additional information on 2-Cyano-4-(difluoromethyl)-3-methylpyridine-6-methanol

Exploring the Properties and Applications of 2-Cyano-4-(difluoromethyl)-3-methylpyridine-6-methanol (CAS No. 1805527-97-2)

The compound 2-Cyano-4-(difluoromethyl)-3-methylpyridine-6-methanol (CAS No. 1805527-97-2) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a cyano group, a difluoromethyl group, and a hydroxymethyl substituent, makes it a versatile intermediate for synthesizing high-value compounds. Researchers and industry professionals are increasingly interested in this chemical due to its potential applications in drug discovery and crop protection.

One of the most searched questions related to 2-Cyano-4-(difluoromethyl)-3-methylpyridine-6-methanol is its role in modern pharmaceutical synthesis. The compound's pyridine core is a common scaffold in bioactive molecules, and the introduction of fluorine atoms often enhances metabolic stability and bioavailability. This aligns with the growing demand for fluorinated pharmaceuticals, a trend driven by the need for more effective and longer-lasting drugs. Additionally, the hydroxymethyl group offers a reactive site for further functionalization, making it a valuable building block in medicinal chemistry.

In the agrochemical sector, 2-Cyano-4-(difluoromethyl)-3-methylpyridine-6-methanol is explored for its potential as a precursor to novel pesticides and herbicides. The difluoromethyl group is known to improve the activity and selectivity of agrochemicals, addressing the global challenge of pesticide resistance. Farmers and researchers frequently search for "new pyridine-based agrochemicals" or "fluorine in crop protection," highlighting the relevance of this compound in sustainable agriculture. Its structural features could contribute to the development of next-generation solutions with lower environmental impact.

From a material science perspective, the compound's cyano and hydroxymethyl functionalities make it a candidate for designing advanced polymers and coatings. The integration of fluorine atoms can impart desirable properties such as hydrophobicity, chemical resistance, and thermal stability. These characteristics are highly sought after in industries like electronics, automotive, and aerospace, where performance under extreme conditions is critical. Searches for "fluorinated pyridine materials" or "high-performance polymer intermediates" reflect the market's interest in such innovations.

The synthesis and scalability of 2-Cyano-4-(difluoromethyl)-3-methylpyridine-6-methanol are also hot topics. Chemists and process engineers often inquire about "efficient pyridine derivative synthesis" or "large-scale production of fluorinated intermediates." Optimizing the manufacturing process for this compound could reduce costs and improve accessibility, benefiting both research and industrial applications. Recent advancements in catalytic methods and green chemistry principles may offer pathways to achieve these goals.

In conclusion, 2-Cyano-4-(difluoromethyl)-3-methylpyridine-6-methanol (CAS No. 1805527-97-2) represents a compelling case study in the intersection of chemistry and innovation. Its multifaceted applications—from drug development to sustainable agriculture and advanced materials—underscore its importance in addressing contemporary scientific and industrial challenges. As research continues, this compound is poised to play a pivotal role in shaping future technologies and solutions.